Cas no 1803597-06-9 (4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride)

• Product Name: 4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride
• CAS No: 1803597-06-9
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• MDL: MFCD28348256
• CID: 5162310
• PubChem ID: 112756520
• Update Time: 2025-11-02

4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride
• 4-amino-3,5-difluorobenzenecarboximidamide;hydrochloride
• 4-Amino-3,5-difluorobenzene-1-carboximidamidehydrochloride
• 4-Amino-3,5-difluorobenzenecarboximidamide

• MDL： MFCD28348256
• Inchi： 1S/C7H7F2N3.ClH/c8-4-1-3(7(11)12)2-5(9)6(4)10;/h1-2H,10H2,(H3,11,12);1H
• InChI Key： MOAWBECMGSSDBA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C(=N)N)C=C(C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride

4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride (CAS No. 1803597-06-9): A Comprehensive Overview

4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride (CAS No. 1803597-06-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluorobenzene core and carboximidamide functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes both amino and hydrochloride moieties, makes it particularly valuable for applications in drug discovery and medicinal chemistry.

The growing interest in fluorinated aromatic compounds like 4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride stems from their enhanced stability and bioavailability, which are crucial for developing next-generation therapeutics. Researchers are increasingly exploring its potential in designing enzyme inhibitors and receptor modulators, particularly in the context of neurological disorders and metabolic diseases. These applications align with current trends in precision medicine, where tailored molecular structures are essential for targeting specific biological pathways.

From a synthetic chemistry perspective, CAS No. 1803597-06-9 offers versatility due to its reactive carboximidamide group, which can undergo condensation, cyclization, and other transformations. This adaptability has made it a popular choice for constructing heterocyclic scaffolds, a key focus area in modern drug development. Recent publications highlight its use in creating kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic inflammatory conditions.

The compound's physicochemical properties, including its solubility profile and stability under physiological conditions, further enhance its utility in pharmaceutical formulations. Analytical studies using techniques like HPLC and mass spectrometry have confirmed its high purity and suitability for GMP-compliant synthesis. These qualities are particularly relevant given the pharmaceutical industry's emphasis on quality-by-design principles and regulatory compliance.

In the broader context of green chemistry, researchers are investigating eco-friendly synthetic routes for 4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride, minimizing hazardous byproducts and energy consumption. This aligns with the increasing demand for sustainable chemical processes across the life sciences sector. Computational chemistry approaches, including molecular docking and QSAR modeling, are also being employed to predict and optimize its biological activity, reflecting the integration of AI-driven drug discovery methodologies.

The commercial landscape for CAS No. 1803597-06-9 reflects its growing importance, with specialized suppliers offering custom synthesis and bulk quantities to support preclinical research. Market analyses indicate rising demand for such high-value building blocks, particularly from contract research organizations and academic institutions engaged in translational medicine projects. Proper handling and storage protocols ensure its stability, making it a reliable reagent for long-term research programs.

Looking ahead, 4-Amino-3,5-difluorobenzene-1-carboximidamide hydrochloride is poised to play a pivotal role in advancing targeted therapies, especially in areas like oncology and immunology. Its structural features enable precise modifications to enhance drug-like properties, addressing critical gaps in current treatment options. As the scientific community continues to explore its potential, this compound represents an exciting frontier in rational drug design and molecular innovation.